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Compound of Interest

Compound Name: 2,3-Divinylbutadiene

Cat. No.: B15401607

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide addresses the physical and chemical properties of 2,3-Divinylbutadiene
(CAS Number: 3642-21-5). It is important to note that publicly available experimental data for
this specific compound is exceptionally scarce. Consequently, this document provides a
combination of the limited available information and predicted properties based on the well-
understood chemistry of analogous conjugated dienes.

Core Properties of 2,3-Divinylbutadiene

Due to the limited experimental data, a comprehensive quantitative summary is not possible.
The table below outlines the fundamental identifiers for 2,3-Divinylbutadiene.

Property Value
Molecular Formula CsH1o
CAS Number 3642-21-5

Further experimental values for properties such as molecular weight, density, boiling point,
melting point, and solubility are not readily available in surveyed literature.

Expected Physical and Chemical Properties
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Based on the behavior of structurally similar compounds, such as 2,3-dimethyl-1,3-butadiene,
the following characteristics for 2,3-Divinylbutadiene can be anticipated:

Physical Properties:
o Appearance: Likely a colorless liquid at room temperature.

o Solubility: Expected to be soluble in common organic solvents and insoluble in water, a
characteristic of non-polar hydrocarbons.

Chemical Properties:

 Stability: As a conjugated diene, 2,3-Divinylbutadiene is likely to be reactive and may be
prone to polymerization, especially upon exposure to heat, light, or certain catalysts. For
stabilization during storage, an inhibitor such as butylated hydroxytoluene (BHT) might be
necessary.

o Reactivity: The core of 2,3-Divinylbutadiene’s chemistry lies in its conjugated diene
structure. This arrangement of alternating double and single bonds makes it a prime
candidate for several important organic reactions.

Key Chemical Reactions

The chemical behavior of 2,3-Divinylbutadiene is expected to be dominated by reactions
characteristic of conjugated dienes.

Diels-Alder Reaction

One of the most significant reactions for conjugated dienes is the [4+2] cycloaddition, or Diels-
Alder reaction. In this reaction, the diene reacts with a dienophile (an alkene or alkyne) to form
a six-membered ring. 2,3-Divinylbutadiene, with its central diene motif, would readily
participate in such reactions. The vinyl substituents at the 2 and 3 positions would influence the
electronic properties and steric hindrance of the reaction, potentially affecting reaction rates
and the stereochemistry of the resulting cyclohexene derivative.

Caption: General schematic of a Diels-Alder reaction involving 2,3-Divinylbutadiene.
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Polymerization

Similar to other butadiene derivatives, 2,3-Divinylbutadiene is expected to undergo
polymerization. This can occur via different mechanisms, including free-radical, anionic, or
cationic polymerization, to form polymers with a polybutadiene backbone and pendant vinyl
groups. These pendant vinyl groups could be sites for further chemical modification or cross-
linking.

Experimental Protocols

Detailed, validated experimental protocols for the synthesis, purification, and analysis of 2,3-
Divinylbutadiene are not readily available in the public domain. General synthetic strategies
for 2,3-disubstituted butadienes often involve the dehydration of corresponding diols or
dehydrohalogenation of dihalides. However, without specific literature, these remain theoretical
approaches for this particular compound.

Safety and Handling

Specific safety and handling information for 2,3-Divinylbutadiene is not available. However,
based on analogous compounds like 1,3-butadiene and 2,3-dimethyl-1,3-butadiene, it should
be handled with caution. It is likely to be a flammable liquid and vapor. Appropriate personal
protective equipment (PPE), including gloves and safety glasses, should be worn, and work
should be conducted in a well-ventilated area, such as a fume hood.

In conclusion, while 2,3-Divinylbutadiene is an interesting molecule from a structural
standpoint, there is a significant lack of empirical data concerning its physical and chemical
properties. The information presented here is largely based on established principles of organic
chemistry and data from related compounds. Further experimental investigation is required to
fully characterize this elusive diene.

« To cite this document: BenchChem. [2,3-Divinylbutadiene: A Technical Overview of an
Elusive Conjugated Diene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15401607#what-are-the-physical-and-chemical-
properties-of-2-3-divinylbutadiene]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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